Cas no 101080-71-1 (1-(4-chlorophenyl)pyrimidine-2,4-dione)
101080-71-1 structure
Product Name:1-(4-chlorophenyl)pyrimidine-2,4-dione
CAS No:101080-71-1
MF:C10H7ClN2O2
MW:222.627781152725
CID:1128269
PubChem ID:10878767
Update Time:2025-04-20
1-(4-chlorophenyl)pyrimidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-chlorophenyl)pyrimidine-2,4-dione
- 2,4(1H,3H)-Pyrimidinedione, 1-(4-chlorophenyl)-
- 1-(4-chlorophenyl)pyrimidine-2,4(1H,3H)-dione
- 1-(4-Chlor-phenyl)-1H-pyrimidin-2,4-dion
- ACMC-20m451
- CTK0D9785
- 1-(4-chloro-phenyl)-1H-pyrimidine-2,4-dione
- 2,4(1H,3H)-Pyrimidinedione, 1-(4-chlorophenyl)-; 1-(4-chlorophenyl)pyrimidine-2,4(1H,3H)-dione; 1-(4-Chlor-phenyl)-1H-pyrimidin-2,4-dion; ACMC-20m451; CTK0D9785; 1-(4-chloro-phenyl)-1H-pyrimidine-2,4-dione;
- 1-(4-chlorophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
- AKOS030620745
- DTXSID00446868
- 101080-71-1
-
- Inchi: 1S/C10H7ClN2O2/c11-7-1-3-8(4-2-7)13-6-5-9(14)12-10(13)15/h1-6H,(H,12,14,15)
- InChI Key: GLUGEITYGBVXPJ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)N1C=CC(NC1=O)=O
Computed Properties
- Exact Mass: 222.019605g/mol
- Monoisotopic Mass: 222.019605g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 222.63g/mol
- XLogP3: 1.4
- Topological Polar Surface Area: 49.4Ų
1-(4-chlorophenyl)pyrimidine-2,4-dione Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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